Cas no 1804634-75-0 (5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1804634-75-0
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915534
• Update Time: 2025-05-23

5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-2-1-11-6(10)4(12)3(2)5(8)9/h1,5,12H
• InChI Key： BIXRNQZZAYSSSX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

Comprehensive Overview of 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1804634-75-0)

5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1804634-75-0) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of bromine, difluoromethyl, and fluoro substituents, which enhance its reactivity and selectivity in synthetic applications. Its molecular structure, characterized by a hydroxypyridine core, makes it a valuable intermediate for designing novel bioactive molecules.

The growing interest in fluorinated compounds and halogenated heterocycles has positioned 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine as a key focus in modern drug discovery. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Its CAS No. 1804634-75-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-impact studies.

From a synthetic chemistry perspective, the difluoromethyl group in this compound offers distinct advantages, such as improved metabolic stability and lipophilicity—critical factors in optimizing drug candidates. The presence of both bromine and fluorine atoms further allows for versatile functionalization via cross-coupling reactions, a topic widely discussed in recent organic chemistry forums and publications. These attributes make it a sought-after building block for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also drive interest in 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine. As industries shift toward green chemistry principles, researchers explore safer synthetic routes for halogenated intermediates. Questions like "How to optimize the synthesis of fluorinated pyridines?" or "What are the applications of bromo-fluoropyridines in medicinal chemistry?" are commonly raised in scientific search engines, highlighting the compound's interdisciplinary appeal.

In summary, 5-Bromo-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS No. 1804634-75-0) exemplifies the convergence of innovation and practicality in chemical research. Its multifaceted applications—from drug design to material science—underscore its importance in addressing contemporary challenges in life sciences and industrial chemistry. As demand for tailor-made heterocycles grows, this compound is poised to remain a pivotal subject in scientific discourse.